Cas no 2770554-81-7 ((9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate
• CAS No: 2770554-81-7
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 6024855
• PubChem ID: 165992389
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770554-81-7
• EN300-37397504
• (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate

• Inchi： 1S/C22H23NO2/c1-2-21(15-8-7-9-15)23-22(24)25-14-20-18-12-5-3-10-16(18)17-11-4-6-13-19(17)20/h2-6,10-13,15,20-21H,1,7-9,14H2,(H,23,24)
• InChI Key： CCTXEHQEQKTSTP-UHFFFAOYSA-N
• SMILES： O(C(NC(C=C)C1CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 333.172878976g/mol
• Monoisotopic Mass: 333.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate

Chemical Profile of (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate (CAS No. 2770554-81-7)

Compound CAS No. 2770554-81-7, specifically identified as (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound integrates a fluorene core with a carbamate functional group, linked to a cyclobutylpropenyl moiety, which contributes to its unique chemical properties and reactivity.

The fluorene moiety, a well-documented component in various bioactive molecules, is renowned for its stability and luminescent properties. This feature makes it particularly valuable in the design of probes and imaging agents used in diagnostic applications. In contrast, the carbamate group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The cyclobutylpropenyl side chain further diversifies the compound's chemical profile, offering opportunities for selective binding and modulatory effects on biological pathways.

Recent research has highlighted the utility of this compound in the development of novel therapeutic agents. Specifically, studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways. The structural features of (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate allow it to interact with specific amino acid residues within target enzymes, thereby modulating their activity. This mechanism has been explored in preclinical models, where the compound exhibited promising anti-inflammatory effects without significant off-target toxicity.

In addition to its anti-inflammatory potential, this compound has been investigated for its role in neuroprotective therapies. The combination of the fluorene and carbamate groups provides a scaffold that can be modified to enhance penetration through the blood-brain barrier, a critical challenge in treating neurological disorders. Preliminary studies have shown that derivatives of this compound can protect against neuronal damage induced by oxidative stress and excitotoxicity, suggesting its applicability in conditions such as Alzheimer's disease and Parkinson's disease.

The cyclobutylpropenyl group also contributes to the compound's pharmacokinetic properties. Its rigid structure can improve binding affinity and stability, while its hydrophobic nature aids in membrane permeability. These characteristics are particularly advantageous in designing drugs that require efficient distribution throughout the body. Furthermore, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which can exhibit enhanced selectivity and reduced side effects.

From a synthetic chemistry perspective, (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate exemplifies the sophistication achievable through multi-step organic synthesis. The integration of complex heterocyclic systems with functionalized side chains requires meticulous planning and execution. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as materials science and optoelectronics. The fluorene core is particularly interesting for its fluorescence properties, making it suitable for use in organic light-emitting diodes (OLEDs) and sensors. Researchers have leveraged these properties to develop novel materials that exhibit high thermal stability and luminous efficiency.

Regulatory considerations play a crucial role in advancing compounds like (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate from laboratory research to clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards required for safety and efficacy assessments. Preclinical studies must be conducted thoroughly to evaluate toxicological profiles and pharmacokinetic parameters before human trials can commence.

The collaboration between academic institutions and pharmaceutical companies is essential for translating basic research into viable therapeutic options. Open innovation models foster interdisciplinary partnerships that accelerate drug discovery processes. By integrating expertise from synthetic chemists, biochemists, pharmacologists, and clinicians, researchers can optimize compounds like this one for maximum therapeutic benefit.

In conclusion, (9H-fluoren-9-yl)methyl N-(1-cyclobutylprop-2-en-1-yl)carbamate represents a promising candidate for future medical applications due to its unique structural features and demonstrated biological activity. Ongoing research continues to uncover new possibilities for this compound across multiple disciplines, underscoring its importance as a versatile chemical entity with far-reaching implications.